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Compound of Interest

Compound Name: Isobutyl formate

Cat. No.: B1584813

Isobutyl Formate: A Technical Safety and Handling
Guide

Introduction

Isobutyl formate (CAS No. 542-55-2) is a colorless ester characterized by a sweet, fruity, and
rum-like aroma.[1] Widely utilized in the flavor, fragrance, and solvent industries, its high
volatility and flammability necessitate a thorough understanding of its safety profile and
handling requirements. This guide provides an in-depth overview of the safety data, handling
precautions, and emergency procedures for isobutyl formate, tailored for researchers,
scientists, and professionals in drug development and other technical fields.

Chemical and Physical Properties

A summary of the key physical and chemical properties of isobutyl formate is presented
below. This data is essential for understanding its behavior under various laboratory and
industrial conditions.
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Property

Value

CAS Number

542-55-2[2][3][4]

Molecular Formula

CsH1002[1][5]

Molecular Weight 102.13 g/mol [6][7]

Appearance Colorless to light yellow liquid[2][7][8]
Boiling Point 98-99 °C[3][9]

Melting Point -96 °C[3][7]

Flash Point 10 °C (50 °F)[2][3][10]

Autoignition Temperature

320 °C (608 °F)[2][3]

Density

0.885 g/mL at 25 °CJ[5]

Vapor Pressure

40.1 mmHg at 25 °C[7][10]

Explosive Limits

1.7% (Lower), 8.0% (Uppen)[2][3]

Solubility

Limited solubility in water; soluble in most

organic solvents[1]

Hazard Identification and Classification

Isobutyl formate is classified as a hazardous substance. The primary dangers are associated

with its flammability and its potential to cause irritation.

GHS Classification:

o Flammable Liquids: Category 2 (H225: Highly flammable liquid and vapour)[3][4][8][9]

o Eye Irritation: Category 2/2A (H319: Causes serious eye irritation)[3][4][8][9]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (H335: May cause respiratory

irritation)[4][8][9]

Hazard Statements:
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e H225: Highly flammable liquid and vapour.[4][9]
e H319: Causes serious eye irritation.[4][9]

o H335: May cause respiratory irritation.[4][9]
Signal Word: Danger[8][9]

Toxicological Data

The toxicological properties of isobutyl formate have not been fully investigated.[2] However,
available data indicates moderate toxicity upon ingestion.

Metric Value Species

LD50 (Oral) 3064 mg/kg[2] Rabbit

o Carcinogenicity: Isobutyl formate is not listed as a carcinogen by ACGIH, IARC, NTP, or
California Proposition 65.[2]

e Primary Routes of Exposure: Inhalation, skin contact, eye contact, and ingestion.[2][11]

Exposure Controls and Personal Protection

While no official occupational exposure limits have been established for isobutyl formate, safe
work practices should always be followed to minimize exposure.[11]

Engineering Controls

o Ventilation: Use in a well-ventilated area.[2] Where possible, enclose operations and use
local exhaust ventilation at the site of chemical release to keep airborne concentrations low.
[11]

« Ignition Source Control: Use explosion-proof electrical, ventilating, and lighting equipment.[4]

Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear tightly sealed safety goggles or a face shield.[3][9] Eye wash
fountains should be available in the immediate work area.[11]

» Skin Protection: Wear chemical-resistant gloves (inspect before use) and protective clothing.
[9] Flame-retardant antistatic protective clothing is recommended.[9] Emergency shower
facilities should be provided where skin contact is possible.[11]

o Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to ensure safety.

Safe Handling Protocols

o Keep the substance away from heat, sparks, open flames, and other ignition sources.[9] No
smoking is permitted in handling areas.[9][11]

e Ground and bond containers during material transfer to prevent static discharge.[2][11]
e Use only non-sparking tools.[11]

» Avoid contact with eyes, skin, and clothing.[2]

» Avoid inhalation of vapor or mist.[9]

e Wash hands and skin thoroughly after handling.[2]

e Do not eat, smoke, or drink in areas where the chemical is handled or stored.[11]

Storage Conditions

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][11]

o Keep away from incompatible substances such as oxidizing agents, acids, and bases.[2]

Emergency and First Aid Procedures
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The following protocols outline the immediate actions to be taken in the event of an emergency.

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do.[9] Seek medical attention.[2]

Skin Contact: Remove all contaminated clothing immediately.[3] Flush skin with plenty of
water for at least 15 minutes.[2] Get medical aid if irritation develops or persists.[2]

Inhalation: Move the victim to fresh air immediately.[2] If breathing is difficult, provide oxygen.
Call a poison center or doctor if you feel unwell.[9]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[2] Do not
induce vomiting. Never give anything by mouth to an unconscious person.[2] Seek
immediate medical attention.

Fire-Fighting Measures

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[2][9] Water may be ineffective in extinguishing the fire but can be used to cool fire-
exposed containers.[2]

Specific Hazards: The substance is a highly flammable liquid and vapor.[2][9] Vapors are
heavier than air and may travel to a source of ignition and flash back.[2][6] Containers may
build up pressure and explode if exposed to heat.[2]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH approved (or equivalent), and full protective gear.[2][6]

Accidental Release Measures

Personal Precautions: Evacuate personnel to safe areas.[9] Use personal protective
equipment as outlined in Section 4.2.[9] Eliminate all sources of ignition.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[9]
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o Containment and Cleanup: Absorb the spill with inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable container for disposal.[2][6] Use clean, non-sparking tools to
collect the absorbed material.[6][7]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for handling isobutyl formate, from initial
preparation to emergency response.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://pim-resources.coleparmer.com/sds/31564.pdf
https://cameochemicals.noaa.gov/chemical/3668
https://cameochemicals.noaa.gov/chemical/3668
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-formate
https://www.benchchem.com/product/b1584813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

1. Preparation & Risk Assessment

Review SDS &
Assess Risks

Ensure Proper Ventilation
& Ignition Control

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Safe Handling & Storage

Use Non-Sparking Tools
****** Ground/Bond Equipment

T
[
[
[
[
[
Lo
' ’ ’ : I
Avoid Contact (Skin, Eyes) Store in Cool, Dry, Ventilated Area If Indident Decurs (i GRS Gl EEr S
Avoid Inhalation Away from Incompatibles : :
o |
If Incident Occurs ! If Incident Occurs If Incident Occurs If Incident Occurs III Incidlen( Occurs If Incident Occurs
l P
3 R
R
-] Spill / Release Personal Exposure
Spill Responsg Protocol Fir¢ Response Protocol First Aid [Protocol
Y \4 \ 4
Eliminate Ignition Sources Use CO2, Dry Chemical, Foam . 2 a o A ep o A
( R DA ) (Wear Full PPE & SCBA) ( e T e e Eyes: Flush with Water (15 min) Inhalation: Move to Fresh Air Skin: Flush with Water (15 min)

Seek Medical Attention

Contain with Inert Material

Collect with Non-Sparking Tools

Click to download full resolution via product page

Caption: Logical workflow for isobutyl formate safety procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["isobutyl formate safety data sheet and handling
precautions"]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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